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Compound of Interest

Compound Name: SB-3CT

cat. No.: B1684672

For Researchers, Scientists, and Drug Development Professionals

Introduction

SB-3CT is a potent, selective, and mechanism-based inhibitor of matrix metalloproteinase-2
(MMP-2) and MMP-9 (gelatinases)[1][2][3]. It functions as a "suicide type" inhibitor,
coordinating with the catalytic zinc ion, which leads to slow binding and mechanism-based
inhibition[4]. Research has demonstrated its ability to cross the blood-brain barrier, making it a
valuable tool for investigating pathologies of the central nervous system, such as stroke and
traumatic brain injury[2][5]. Furthermore, SB-3CT has shown potential in cancer research by
modulating tumor immune surveillance through the regulation of PD-L1 expression and
promoting anti-tumor immunity[6]. This document provides detailed protocols for the dissolution
and storage of SB-3CT for both in vitro and in vivo applications.

Chemical Properties

Property Value Reference
Molecular Formula C15H1403S2 [1][2]
Molecular Weight 306.4 g/mol [1112]

CAS Number 292605-14-2 [11[2]
Appearance Crystalline solid [2]

Solubility Data
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SB-3CT is known to have poor water solubility[7]. The following table summarizes its solubility

in various common laboratory solvents. It is crucial to use fresh, anhydrous solvents, as

moisture can reduce the solubility, particularly for DMSO[1].

Solvent

Solvent Concentration Reference
DMSO 61 mg/mL (199.08 mM) [1]
DMSO 15 mg/mL [2]
DMF 25 mg/mL [2]
Ethanol 2 mg/mL [2]
DMF:PBS (pH 7.2) (1:5) 0.1 mg/mL [2]
10% DMSO in normal saline Suspension for injection [4]
10% DMSO, 40% PEG300, 2.5 mg/mL (Suspended 3]
5% Tween-80, 45% Saline solution)
10% DMSO, 90% (20% SBE- _
) ) = 2.5 mg/mL (Clear solution) [3]
B-CD in Saline)
5% DMSO, 65% PEG-3000,
12.5 mg/mL [8]
30% PBS
Storage and Stability
Proper storage of SB-3CT is critical to maintain its activity.
Storage o
Form Stability Reference
Temperature
Solid Powder -20°C > 4 years [1112]
Stock Solution in
-80°C 1 year [1]
Solvent
Stock Solution in
-20°C 1 month [1]
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Important Note: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot
stock solutions into single-use volumes[1]. For in vivo experiments, it is best to prepare the
working solution fresh on the day of use[3].

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO (in vitro use)

This protocol is suitable for preparing a concentrated stock solution for use in cell-based
assays.

Materials:

SB-3CT powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Equilibrate the SB-3CT powder to room temperature before opening the vial to prevent
condensation.

» Weigh the required amount of SB-3CT powder. For example, to prepare 1 mL of a 10 mM
stock solution, weigh 3.064 mg of SB-3CT.

e Add the appropriate volume of anhydrous DMSO to the SB-3CT powder.

o Vortex the solution until the SB-3CT is completely dissolved. Gentle warming in a hot water
bath or sonication can be used to aid dissolution if necessary[1].

 Aliquot the stock solution into sterile, single-use tubes.
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o Store the aliquots at -80°C for long-term storage or at -20°C for short-term storage.

Protocol 2: Preparation of a Dosing Solution for
Intraperitoneal Injection in Mice (in vivo use)

This protocol provides a method for preparing a suspended solution of SB-3CT suitable for
intraperitoneal administration in animal models.

Materials:

e SB-3CT powder

e Dimethyl Sulfoxide (DMSO)

e PEG300

e Tween-80

o Saline (0.9% NacCl)

» Sterile tubes

 Ultrasonic bath or sonicator

Procedure (for a 2.5 mg/mL suspended solution):

e Prepare a clear stock solution of SB-3CT in DMSO (e.g., 25 mg/mL).

» For a final volume of 1 mL, add the solvents sequentially in the following order:

o

Start with 400 uL of PEG300.

[¢]

Add 100 pL of the 25 mg/mL SB-3CT in DMSO stock solution and mix thoroughly.

[¢]

Add 50 pL of Tween-80 and mix until uniform.

o

Add 450 pL of saline to bring the final volume to 1 mL.

¢ Use an ultrasonic bath to ensure the formation of a uniform suspension[3][9].
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e This formulation should be prepared fresh on the day of use and should not be stored
overnight[9].

Signaling Pathway Modulation by SB-3CT

SB-3CT has been shown to downregulate the expression of Programmed Death-Ligand 1 (PD-
L1) in cancer cells. This effect is mediated through the inhibition of several oncogenic signaling
pathways, including the PI3K-Akt, AMPK, Hippo, HIF-1, and mTOR pathways[6]. The inhibition
of MMP-2 and MMP-9 by SB-3CT leads to a reduction in PD-L1, which in turn enhances anti-
tumor immunity by promoting the activity of CD8+ T cells[6].
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SB-3CT Mechanism of Action on PD-L1 Regulation

MMP-2 / MMP-9

Oncogenic
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SB-3CT Dissolution and Storage Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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